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Compound of Interest

Compound Name: 6-Hydroxyquinoline

Cat. No.: B046185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-hydroxyquinoline, a heterocyclic organic

compound with significant applications in medicinal chemistry and materials science. This

document details its fundamental properties, synthesis, and key applications, with a focus on

its role in drug development and as a research tool.

Core Properties of 6-Hydroxyquinoline
6-Hydroxyquinoline, also known as quinolin-6-ol, is a monohydroxyquinoline where a hydroxy

group is substituted at the 6th position of the quinoline ring.[1][2] Its chemical structure and

properties make it a versatile building block in organic synthesis.

The key properties of 6-hydroxyquinoline are summarized in the table below, providing a

quick reference for researchers.
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Property Value Source(s)

Molecular Formula C₉H₇NO [1][2][3][4]

Molecular Weight 145.16 g/mol [1][3][4]

Appearance
White to light yellow or light

brown crystal powder
[2][4]

Melting Point 188-190 °C [4]

Boiling Point (est.) 264.27 °C [4]

Water Solubility Almost insoluble [2][4]

pKa 5.15, 8.90 (at 20°C) [2]

CAS Number 580-16-5 [1][2][3][4]

Hydrogen Bond Donor 1 [2]

Hydrogen Bond Acceptor 2 [2]

Topological Polar Surface Area 33.1 Å² [2]

Synthesis of 6-Hydroxyquinoline
6-Hydroxyquinoline can be synthesized through various methods. A common laboratory-scale

synthesis involves the demethylation of 6-methoxyquinoline. Another innovative approach is a

microwave-assisted modified Skraup reaction, which represents a greener chemistry method.

[5]

This protocol details a common method for synthesizing 6-hydroxyquinoline in a laboratory

setting.[6]

Materials:

6-methoxyquinoline (2.50 g, 15.7 mmol)

48% aqueous hydrobromic acid (HBr) (10 ml)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution (150 ml)
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Ethyl acetate (EtOAc) (2 x 100 ml portions)

Magnesium sulfate (MgSO₄)

Petroleum ether

Procedure:

A solution of 6-methoxyquinoline in 48% aqueous HBr is refluxed for 24 hours.

The reaction mixture is cooled to room temperature.

The cooled mixture is slowly added to a stirred solution of saturated aqueous sodium

bicarbonate.

The aqueous mixture is extracted twice with 100 ml portions of ethyl acetate.

The organic extracts are combined and dried over magnesium sulfate.

The solvent is removed in vacuo to yield a solid crude product.

The crude material is recrystallized from ethyl acetate/petroleum ether to afford pure 6-
hydroxyquinoline as white crystals.[6]
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Synthesis Workflow of 6-Hydroxyquinoline
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Caption: Synthesis workflow for 6-hydroxyquinoline.
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Applications in Research and Drug Development
6-Hydroxyquinoline serves as a critical starting material and functional molecule in various

scientific domains.

The 6-hydroxyquinoline scaffold is present in numerous compounds with demonstrated

biological activity. It is a key building block for novel therapeutic agents. Research has shown

that derivatives of 6-hydroxyquinoline possess antimicrobial, antifungal, and potential

anticancer properties.[7][8] For instance, novel 6-hydroxyquinolinone derivatives have been

synthesized and evaluated as potent antibacterial and antifungal agents.[8]

Like its well-known isomer 8-hydroxyquinoline, 6-hydroxyquinoline exhibits strong metal-

binding properties.[2][7] This chelating ability is crucial for its biological activity, as it can disrupt

metal homeostasis in microbial cells.[9] This property also makes it useful in analytical

chemistry for forming stable complexes with metal ions.[2][7]

6-Hydroxyquinoline is considered an ideal photoacid system for investigating excited-state

proton transfer (ESPT) reactions.[4][10] These studies are fundamental to understanding

proton translocation in chemical and biological systems.

Biological Activity and Mechanism of Action
The biological activities of 6-hydroxyquinoline and its derivatives are a subject of intense

research, particularly in the development of new anti-infective and anticancer drugs.

Derivatives of 6-hydroxyquinoline have shown promise as antimicrobial agents.[8] A study on

novel 6-hydroxyquinolinone derivatives identified a compound with potent activity against

various bacteria and fungi, with minimum inhibitory concentration values comparable to

reference drugs.[8]

Mechanism of Action: The antimicrobial effect is often linked to the chelation of essential metal

ions, disrupting microbial metabolic functions.[9] Molecular docking studies suggest that these

compounds can act as inhibitors of key microbial enzymes. For instance, derivatives have been

shown to target microbial DNA gyrase B of Staphylococcus aureus and N-myristoyltransferase

of Candida albicans.[8]
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Inhibitory Action of 6-Hydroxyquinoline Derivatives
6-Hydroxyquinoline

Derivative

Inhibition

Microbial DNA Gyrase B
(S. aureus)

Disruption of
DNA Replication

N-myristoyltransferase
(C. albicans)

Disruption of
Protein Modification

targets targets

Antibacterial Effect Antifungal Effect

Click to download full resolution via product page

Caption: Inhibition of microbial enzymes by 6-hydroxyquinoline derivatives.

The broader family of hydroxyquinolines has been investigated for anticancer activity.[11] Their

ability to chelate metals and induce oxidative stress within cancer cells is a potential

mechanism for their therapeutic effect. Further research into specific 6-hydroxyquinoline
derivatives is ongoing to explore this potential.

Safety and Handling
6-Hydroxyquinoline is classified as a hazardous substance. It is known to cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][7]

Appropriate personal protective equipment, such as gloves, eye shields, and a dust mask,
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should be used when handling this chemical.[10] It should be stored in a cool, dry, well-

ventilated area in a tightly closed container.[2]

Conclusion
6-Hydroxyquinoline is a compound of significant interest to the scientific community. Its well-

defined molecular structure, with a molecular formula of C₉H₇NO and a molecular weight of

145.16 g/mol , provides a foundation for its diverse applications.[1][2][3][4] From its role as a

precursor in the synthesis of novel pharmaceuticals to its use in fundamental photochemical

research, 6-hydroxyquinoline continues to be a valuable tool for researchers and drug

development professionals. Its potent biological activities, particularly as an antimicrobial

agent, underscore its potential for addressing critical challenges in public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 6-Hydroxyquinoline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046185#6-hydroxyquinoline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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